Cas no 102083-79-4 (1,3-Isobenzofurandione, hexahydro-5-methyl(tetrahydro-2,5-dioxo-3-furanyl)-, didehydro deriv.)

• Product Name: 1,3-Isobenzofurandione, hexahydro-5-methyl(tetrahydro-2,5-dioxo-3-furanyl)-, didehydro deriv.
• CAS No: 102083-79-4
• MF: C₁₃H₁₄O₆
• MW: 266.246664524078
• CID: 230326
• Update Time: 2023-08-03

1,3-Isobenzofurandione, hexahydro-5-methyl(tetrahydro-2,5-dioxo-3-furanyl)-, didehydro deriv. Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione,hexahydro-5-methyl(tetrahydro-2,5-dioxo-3-furanyl)-, didehydro deriv.
• 1,3-Isobenzofurandione, hexahydro-5-methyl(tetrahydro-2,5-dioxo-3-furanyl)-, didehydro deriv.
• 5-(2,5-Dioxooxolan-3-yl)-6-methylhexahydro-2-benzofuran-1,3-dione

• Inchi： 1S/C13H14O6/c1-5-2-7-8(13(17)19-12(7)16)3-6(5)9-4-10(14)18-11(9)15/h5-9H,2-4H2,1H3
• InChI Key： XPOYFTQNGYEDRD-UHFFFAOYSA-N
• SMILES： O1C(C2CC(C)C(C3C(=O)OC(C3)=O)CC2C1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 482
• Topological Polar Surface Area: 86.7